N-[4-({2-[(2-methoxybenzoyl)amino]-3-phenylacryloyl}amino)benzoyl]glycine

• IUPAC Name: 2-[[4-[[(Z)-2-[(2-methoxybenzoyl)amino]-3-phenylprop-2-enoyl]amino]benzoyl]amino]acetic acid
• InChI: InChI=1S/C26H23N3O6/c1-35-22-10-6-5-9-20(22)25(33)29-21(15-17-7-3-2-4-8-17)26(34)28-19-13-11-18(12-14-19)24(32)27-16-23(30)31/h2-15H,16H2,1H3,(H,27,32)(H,28,34)(H,29,33)(H,30,31)/b21-15-
• InChI Key: JUAPOADUFKMWTH-QNGOZBTKSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC(=CC2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)C(=O)NCC(=O)O
• Isomeric SMILES: COC1=CC=CC=C1C(=O)N/C(=C\C2=CC=CC=C2)/C(=O)NC3=CC=C(C=C3)C(=O)NCC(=O)O
• Molecular Formula: C26H23N3O6
• Molecular Weight: 473.5 g/mol

Description

N-[4-({2-[(2-methoxybenzoyl)amino]-3-phenylacryloyl}amino)benzoyl]glycine, commonly known as MABA-Gly, is a synthetic compound that has gained significant attention in the field of biochemistry and molecular biology. It is a small molecule that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

MABA-Gly acts as a competitive inhibitor of DPP-IV, which is an important enzyme involved in the regulation of glucose metabolism. It binds to the active site of DPP-IV and prevents the enzyme from cleaving incretin hormones, which are important regulators of insulin secretion.
Biochemical and Physiological Effects:
MABA-Gly has been shown to have a number of biochemical and physiological effects. It has been shown to increase insulin secretion in pancreatic beta cells, which can improve glucose metabolism. MABA-Gly has also been shown to reduce inflammation and oxidative stress, which can have a positive impact on overall health.

Advantages and Limitations for Lab Experiments

MABA-Gly has a number of advantages for use in lab experiments. It is a small molecule that is easy to synthesize and purify. It is also stable and can be stored for long periods of time. However, MABA-Gly has some limitations in lab experiments. It is not a natural substrate for DPP-IV and may not accurately reflect the physiological effects of DPP-IV inhibition.

Future Directions

There are a number of future directions for the use of MABA-Gly in scientific research. One potential application is in the development of new inhibitors for DPP-IV, which can be used in the treatment of type 2 diabetes. MABA-Gly may also have potential applications in the treatment of other metabolic disorders, such as obesity and metabolic syndrome. Additionally, MABA-Gly may be used in the development of new diagnostic tools for the detection of DPP-IV activity in biological samples.

Synthesis Methods

MABA-Gly can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis of MABA-Gly begins with the reaction of 4-aminobenzoyl glycine with 2-methoxybenzoyl chloride, followed by the reaction of the resulting compound with 3-phenylacryloyl chloride. The final product is obtained by the reaction of the intermediate with 4-aminobenzoyl chloride.

Scientific Research Applications

MABA-Gly has been extensively studied for its potential applications in scientific research. It is commonly used as a substrate for the enzymatic assay of dipeptidyl peptidase IV (DPP-IV), which is an important enzyme involved in the regulation of glucose metabolism. MABA-Gly is also used in the development of inhibitors for DPP-IV, which can be used in the treatment of type 2 diabetes.